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Compound of Interest

Compound Name: PF-06726304 acetate

Cat. No.: B1485434 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation of stock solutions of

PF-06726304 acetate in Dimethyl Sulfoxide (DMSO). PF-06726304 is a potent and selective

S-adenosylmethionine (SAM)-competitive inhibitor of the Enhancer of zeste homolog 2 (EZH2)

methyltransferase. Accurate preparation of stock solutions is critical for ensuring reproducible

results in downstream biological assays. This note includes chemical properties, a step-by-step

protocol for solubilization, storage recommendations, and a summary of the compound's

mechanism of action.

Mechanism of Action
PF-06726304 acetate targets EZH2, the catalytic subunit of the Polycomb Repressive

Complex 2 (PRC2).[1] EZH2 is responsible for the trimethylation of histone H3 on lysine 27

(H3K27me3), a key epigenetic modification that leads to chromatin compaction and

transcriptional repression of target genes, including numerous tumor suppressors.[1][2] In

various cancers, the overexpression or mutation of EZH2 leads to aberrant gene silencing and

promotes cell proliferation.[2][3] PF-06726304 acts as a competitive inhibitor of the SAM

cofactor binding site on EZH2, preventing the methylation of H3K27. This inhibition leads to the

reactivation of tumor suppressor gene expression, resulting in cell cycle arrest and anti-

proliferative effects in cancer cells.[4]
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Caption: Mechanism of EZH2 inhibition by PF-06726304.

Quantitative Data Summary
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The following table summarizes the key chemical and physical properties of PF-06726304
acetate. It is crucial to use the batch-specific molecular weight provided on the Certificate of

Analysis for precise calculations.

Property Value Reference

Molecular Weight 506.38 g/mol

Formula C₂₂H₂₁Cl₂N₃O₃·C₂H₄O₂

CAS Number 2080306-28-9

Purity ≥97%

Max Solubility in DMSO 100 mM (50.64 mg/mL)

Storage (Powder) Store at Room Temperature

Storage (Stock Solution)
-20°C (1 month) or -80°C (1-2

years)
[4][5]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a concentrated stock solution of PF-06726304
acetate in DMSO.

3.1 Materials and Equipment

PF-06726304 acetate powder

Anhydrous/Low-moisture Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

3.2 Preparation Workflow

Start 1. Weigh
PF-06726304 Acetate

2. Add appropriate
volume of DMSO

3. Vortex thoroughly
until fully dissolved

4. Aliquot into
cryovials

5. Store at
-20°C or -80°C End

Click to download full resolution via product page

Caption: Workflow for preparing PF-06726304 acetate stock solution.

3.3 Step-by-Step Procedure

Preparation: Before starting, allow the vial of PF-06726304 acetate powder to equilibrate to

room temperature to prevent moisture condensation.

Weighing: Carefully weigh the desired amount of the compound using a calibrated analytical

balance.

Solubilization: Add the calculated volume of anhydrous DMSO to the vial containing the

powder. For optimal results, use fresh DMSO, as absorbed moisture can reduce the

compound's solubility.[4]

Mixing: Cap the vial securely and vortex the solution vigorously until the powder is

completely dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if

necessary. Visually inspect the solution to ensure no particulates are present.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile cryovials.[5]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 2 years).[5]

3.4 Molarity Calculations

Use the following formula to determine the volume of DMSO needed:
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Volume (L) = Mass (g) / [Desired Concentration (mol/L) × Molecular Weight ( g/mol )]

Example Calculation for a 10 mM Stock Solution with 5 mg of Compound:

Mass = 0.005 g

Desired Concentration = 0.010 mol/L

Molecular Weight = 506.38 g/mol

Volume (L) = 0.005 / (0.010 * 506.38) = 0.000987 L

Volume (µL) = 987 µL

Quick Reference Dilution Table
The table below provides pre-calculated volumes of DMSO required to prepare common stock

concentrations from standard masses of PF-06726304 acetate (MW = 506.38 g/mol ).

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 1.97 mL 9.87 mL 19.75 mL

10 mM 197.5 µL 987.4 µL 1.97 mL

50 mM 39.5 µL 197.5 µL 395.0 µL

100 mM 19.7 µL 98.7 µL 197.5 µL

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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